Cas no 2090108-71-5 (4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride)

• Product Name: 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride
• CAS No: 2090108-71-5
• MF: C₁₁H₈ClFO₂S₂
• MW: 290.761423110962
• CID: 5705313
• PubChem ID: 131475967
• Update Time: 2025-07-17

4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2090108-71-5
• EN300-1451183
• [4-Fluoro-3-(thiophen-2-yl)phenyl]methanesulfonyl chloride
• [4-Fluoro-3-(thiophen-2-yl)phenyl]methanesulfonylchloride
• Benzenemethanesulfonyl chloride, 4-fluoro-3-(2-thienyl)-
• 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride

• Inchi： 1S/C11H8ClFO2S2/c12-17(14,15)7-8-3-4-10(13)9(6-8)11-2-1-5-16-11/h1-6H,7H2
• InChI Key： BOZDTTSZICVRKD-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=C(C2=CC=CS2)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 289.9638277g/mol
• Monoisotopic Mass: 289.9638277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 400.4±40.0 °C(Predicted)

Additional information on 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride

Professional Introduction to Compound with CAS No. 2090108-71-5 and Product Name: 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride

The compound with the CAS number 2090108-71-5 and the product name 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both a fluoro group and a thiophen-2-yl moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The fluoro group is renowned for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This property has been extensively leveraged in the design of novel therapeutic agents targeting various diseases. The incorporation of a fluoro group in 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride is particularly noteworthy, as it may contribute to the compound's efficacy and selectivity in biological systems.

The thiophen-2-yl substituent is another critical feature of this compound that warrants detailed discussion. Thiophene derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific positioning of the thiophen-2-yl group on the phenyl ring in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes. This structural motif has been the subject of numerous studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles, such as thiophenes, are known for their ability to mimic natural products and biological molecules, making them ideal scaffolds for designing new drugs. The combination of a fluoro group and a thiophen-2-yl moiety in 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride creates a versatile platform that can be further modified to achieve desired pharmacological effects. This compound exemplifies the growing trend toward rational drug design, where structural features are carefully tailored to optimize biological activity.

The sulfonyl chloride functional group present in the name 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride also plays a crucial role in determining the compound's reactivity and potential applications. Sulfonyl chlorides are well-known for their utility as intermediates in organic synthesis, particularly in the formation of sulfonamides and other sulfur-containing heterocycles. These derivatives are frequently employed in medicinal chemistry due to their ability to serve as probes for enzyme inhibition and receptor binding studies. The presence of this group in our compound suggests that it may be used as a building block for synthesizing more complex molecules with enhanced biological activity.

In conclusion, 4-fluoro-3-(thiophen-2-yl)phenylmethanesulfonyl chloride (CAS No. 2090108-71-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the fluoro group, the thiophen-2-yl moiety, and the sulfonyl chloride functional group, make it a versatile molecule with potential applications across multiple therapeutic areas. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this one will undoubtedly play a pivotal role in the development of next-generation pharmaceuticals.